Cas no 97661-74-0 (Benzamide, N-(2,4,6-trinitrophenyl)-)

Benzamide, N-(2,4,6-trinitrophenyl)- structure
97661-74-0 structure
Product Name:Benzamide, N-(2,4,6-trinitrophenyl)-
CAS No:97661-74-0
MF:C13H8N4O7
MW:332.225222587585
CID:750959
PubChem ID:230203
Update Time:2025-04-19

Benzamide, N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2,4,6-trinitrophenyl)-
    • N-(2,4,6-trinitrophenyl)benzamide
    • 97661-74-0
    • NSC24794
    • NSC-24794
    • DTXSID10282173
    • Inchi: 1S/C13H8N4O7/c18-13(8-4-2-1-3-5-8)14-12-10(16(21)22)6-9(15(19)20)7-11(12)17(23)24/h1-7H,(H,14,18)
    • InChI Key: NXZRMHHKKKQHEE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 332.03929861g/mol
  • Monoisotopic Mass: 332.03929861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 167Ų
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